Allyl Alcohol

• CAS No.: 107-18-6
• Product Name: Allyl Alcohol
• Molecular Formula: C3H6O; CH2=CHCH2OH; C3H6O
• Molecular Weight: 58.08 g/mol
• IUPAC Name: prop-2-en-1-ol
• Standard InChI: InChI=1S/C3H6O/c1-2-3-4/h2,4H,1,3H2
• Standard InChIKey: XXROGKLTLUQVRX-UHFFFAOYSA-N
• SMILES: C=CCO
• Canonical SMILES: C=CCO
• Boiling Point: 206 °F at 760 mm Hg (EPA, 1998); 97.0 °C; 96.9 °C; 97 °C; 205°F
• Colorform: Colorless liquid; Mobile liquid
• Density: 0.854 at 68 °F (EPA, 1998); d20 0.85; 0.8540 at 20 °C/4 °C; Relative density (water = 1): 0.9; 0.85
• Flash Point: 71.6 °F (EPA, 1998); 70 °F (21 °C) (closed cup); 90 °F (open cup); 70 °F (open cup); 75 °F (closed cup); 21 °C c.c.; 70°F
• Melting Point: -200 °F (EPA, 1998); -129.0 °C; Mp -129 °; -129 °C; -129°C; -200°F
• Physical Description: Allyl alcohol appears as a clear colorless liquid with a mustard-like odor. Flash point 70°F. Very toxic by inhalation and ingestion. Less dense than water (7.1 lb / gal). Vapors are heavier than air. Prolonged exposure to low concentrations or short exposure to high concentrations may have adverse health effects from inhalation.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with a pungent, mustard-like odor.
• Description: Allyl alcohol appears as a clear colorless liquid with a mustard-like odor. Flash point 70°F. Very toxic by inhalation and ingestion. Less dense than water (7.1 lb / gal). Vapors are heavier than air. Prolonged exposure to low concentrations or short exposure to high concentrations may have adverse health effects from inhalation.; Allyl alcohol, also known as vinyl carbinol or 2-propen-1-ol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Allyl alcohol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, allyl alcohol is primarily located in the cytoplasm. Allyl alcohol is also a parent compound for other transformation products, including but not limited to, allyl octadecyl oxalate, allyl diphosphate, and allyl-UTP. Allyl alcohol is a mustard and pungent tasting compound that can be found in a number of food items such as german camomile, tarragon, jute, and fireweed. This makes allyl alcohol a potential biomarker for the consumption of these food products.; Allyl alcohol is a propenol in which the C=C bond connects C-2 and C-3. It is has been found in garlic (Allium sativum). Formerly used as a herbicide for the control of various grass and weed seeds. It has a role as an insecticide, a herbicide, an antibacterial agent, a fungicide and a plant metabolite. It is a primary allylic alcohol and a propenol.
• Shelf Life: Upon storage for several years allyl alcohol polymerizes and a thick syrup is formed (insol in water, sol in chloroform) which on treatment with ether yields a brittle resinoid mass ... .; Stable in UV light; Stable under recommended storage conditions.
• Solubility: Miscible (NIOSH, 2016); 17.22 M; 1000 mg/mL at 20 °C; Infinitely soluble in water at 20 °C; Miscible with alcohol, chloroform, ether, petroleum ether; Solubility in water: miscible; Miscible
• Synonyms: 2-Propen-1-ol;1-Hydroxy-2-propene; 1-Propen-3-ol; 2-Propenol; 2-Propenyl Alcohol; 3-Hydroxy-1-propene; 3-Hydroxypropene; Allylic Alcohol; NSC 6526; Shell Unkrauttod A; Vinylcarbinol
• Vapor Density: 2 (EPA, 1998) (Relative to Air); 2.00 (Air = 1); Relative vapor density (air = 1): 2.0; 2
• Vapor Pressure: 23.8 mm Hg at 77 °F (EPA, 1998); 26.10 mmHg; 25.4 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 2.5; 17 mmHg
• PubChem Compound: 7858
• Last Modified: Nov 11 2021